1-[2-(3-bromophenoxy)propanoyl]-4-ethylpiperazine
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Overview
Description
1-[2-(3-bromophenoxy)propanoyl]-4-ethylpiperazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as BPP-4 and has been synthesized through a specific method. The purpose of
Mechanism of Action
The mechanism of action of BPP-4 is not fully understood but is believed to involve the modulation of various signaling pathways in cells. BPP-4 has been shown to inhibit the activity of certain enzymes and receptors, which can lead to changes in cellular function and behavior.
Biochemical and Physiological Effects:
BPP-4 has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of neurotransmitter release. BPP-4 has also been shown to have anti-inflammatory effects and can reduce oxidative stress in cells.
Advantages and Limitations for Lab Experiments
BPP-4 has several advantages for lab experiments, including its high purity and stability, which allows for accurate and reproducible results. However, BPP-4 can be expensive to synthesize, which can limit its use in certain experiments. Additionally, the mechanism of action of BPP-4 is not fully understood, which can make it challenging to interpret experimental results.
Future Directions
There are several future directions for research on BPP-4, including further studies on its mechanism of action, optimization of its synthesis method to reduce costs, and development of new derivatives with improved efficacy and reduced toxicity. Additionally, BPP-4 could be studied in combination with other compounds to determine its potential synergistic effects. Overall, BPP-4 has significant potential for various applications in the scientific community and warrants further research.
Synthesis Methods
The synthesis of BPP-4 involves the reaction of 1-bromo-3-chloropropane with 3-bromophenol in the presence of sodium hydride. The resulting product is then reacted with 4-ethylpiperazine to form BPP-4. This synthesis method has been optimized to produce high yields of BPP-4 with high purity.
Scientific Research Applications
BPP-4 has been studied for its potential applications in various fields, including neuroscience, cancer research, and drug development. In neuroscience, BPP-4 has been shown to have neuroprotective effects and has been studied as a potential treatment for neurodegenerative diseases. In cancer research, BPP-4 has been shown to inhibit the growth of cancer cells and has been studied as a potential anticancer agent. In drug development, BPP-4 has been studied as a potential lead compound for the development of new drugs with improved efficacy and reduced side effects.
properties
IUPAC Name |
2-(3-bromophenoxy)-1-(4-ethylpiperazin-1-yl)propan-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21BrN2O2/c1-3-17-7-9-18(10-8-17)15(19)12(2)20-14-6-4-5-13(16)11-14/h4-6,11-12H,3,7-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUZPDECJOTXIPL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)C(=O)C(C)OC2=CC(=CC=C2)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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